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Compound of Interest

Compound Name: NCGC00351170

Cat. No.: B15573602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NCGC00351170 is a furoxan derivative that functions as a nitric oxide (NO) donor. The furoxan

heterocycle is known to release nitric oxide, a critical signaling molecule in various

physiological and pathophysiological processes. The therapeutic potential of compounds like

NCGC00351170 is intrinsically linked to their ability to release NO in a controlled manner.

Therefore, accurate quantification of NO release is paramount for the characterization and

development of this compound.

This document provides detailed protocols for the measurement of nitric oxide release from

NCGC00351170 using common and reliable methods: the Griess assay and a fluorescent

probe-based assay. These methods are suitable for in vitro characterization in various

experimental setups.

Signaling Pathway of NO Release from Furoxans
Furoxans typically require the presence of thiols, such as L-cysteine or glutathione, to release

nitric oxide. The proposed mechanism involves a nucleophilic attack of the thiolate anion on the

furoxan ring, leading to ring-opening and subsequent release of nitric oxide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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